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Compound of Interest

Compound Name: Basic blue 99

Cat. No.: B008370 Get Quote

For Distribution to Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive protocol for the dyeing of synthetic fibers,

specifically acrylic and cationic dyeable polyester (CDP), with C.I. Basic Blue 99 (CAS 68123-

13-7). The information is intended for research and development purposes.

Introduction
Basic Blue 99, also known as C.I. 56059, is a cationic dye belonging to the amino-

naphthoquinone class.[1] Its molecular structure imparts a positive charge in solution, making it

highly suitable for dyeing synthetic fibers that possess anionic sites, such as acrylic and

cationic dyeable polyester.[2][3][4] Standard polyester has a compact, hydrophobic structure

and lacks anionic sites, making it unsuitable for dyeing with cationic dyes without modification.

However, Cationic Dyeable Polyester (CDP) is a modified copolyester that incorporates anionic

groups (like salts of 5-sulfoisophthalic acid) into the polymer chain, allowing for ionic bonding

with cationic dyes.[3][5][6]

This protocol outlines the exhaust dyeing method, a common batch process where the textile

substrate is immersed in a dye bath of a specific volume and temperature for a set duration to

allow for the gradual exhaustion of the dye from the bath onto the fiber.

Materials and Reagents
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Dye: C.I. Basic Blue 99 (Powder form)[2][7]

Fibers:

100% Acrylic fibers (yarn or fabric)

100% Cationic Dyeable Polyester (CDP) fibers (yarn or fabric)

2.2 Auxiliaries and Chemicals:

Acetic Acid (CH₃COOH): Glacial or 80% solution. Used for pH control.

Sodium Acetate (CH₃COONa): Anhydrous or trihydrate. Used as a buffering agent.

Cationic Retarding Agent: A leveling agent with affinity for the fiber, used to control the dye

uptake rate and ensure even coloration.

Wetting Agent (Non-ionic): To ensure thorough wetting of the hydrophobic fibers.

Sodium Sulfate (Na₂SO₄): Optional, can be used to prevent hydrolysis of CDP fibers at high

temperatures.[3]

Equipment
Laboratory-scale exhaust dyeing machine (e.g., beaker dyeing machine)

Glass beakers and stirring rods

Heating and stirring plate

pH meter

Analytical balance

Graduated cylinders and pipettes
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A generalized exhaust dyeing procedure is provided below. Specific quantities for dye and

auxiliaries are presented as a percentage on the weight of fiber (% owf).

4.1 Protocol for Dyeing Acrylic Fibers

This protocol is designed for standard acrylic fibers, which contain anionic sulfonate or

carboxylate groups from co-monomers.

4.1.1 Dye Bath Preparation and Dyeing Cycle:

Set the Liquor Ratio: A typical liquor ratio (the ratio of the weight of the dye bath to the weight

of the goods) for lab-scale exhaust dyeing is between 10:1 and 30:1.

Prepare the Dye Bath:

Fill the dyeing vessel with the required volume of deionized water.

Add the following auxiliaries (refer to Table 1 for concentrations):

Acetic Acid and Sodium Acetate to achieve a pH of 4.5 - 5.5.

Wetting Agent (if necessary).

Cationic Retarding Agent.

Stir until all auxiliaries are dissolved.

Dissolve the Dye: In a separate beaker, make a paste of the required amount of Basic Blue
99 powder with a small amount of warm water (40-50°C). Add this paste to the main dye

bath and stir thoroughly.

Dyeing Procedure:

Introduce the pre-wetted acrylic material into the dye bath at an initial temperature of 50-

60°C.

Run for 10 minutes at this temperature.
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Raise the temperature to 95-100°C at a controlled rate of 1-2°C per minute. A slow rate of

rise is critical for level dyeing.

Hold the temperature at 95-100°C for 45-60 minutes to allow for dye fixation.

Cool the bath down to 60-70°C at a rate of 1-2°C per minute.

Drain the dye bath.

4.1.2 Rinsing and Drying:

Rinse: Rinse the dyed material thoroughly with warm water (50-60°C), followed by a cold

water rinse until the water runs clear.

Dry: Squeeze or centrifuge the material to remove excess water and then air-dry or oven-dry

at a moderate temperature.

4.2 Protocol for Dyeing Cationic Dyeable Polyester (CDP)

The protocol for CDP is similar to acrylic, but dyeing temperatures can be higher to ensure full

penetration and fixation.

4.2.1 Dye Bath Preparation and Dyeing Cycle:

Set the Liquor Ratio: As with acrylic, a liquor ratio of 10:1 to 30:1 is appropriate.

Prepare the Dye Bath:

Prepare the dye bath with deionized water.

Add auxiliaries as listed in Table 2, adjusting the pH to 4.0 - 5.0 with Acetic Acid.

Add the pre-dissolved Basic Blue 99 dye solution.

Dyeing Procedure:

Introduce the pre-wetted CDP material into the dye bath at 60°C.

Run for 10 minutes.
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Raise the temperature to 110-120°C at a rate of 1.5°C per minute.

Hold at this temperature for 30-60 minutes.

Cool the bath to 70°C before draining.

4.2.2 Rinsing and Drying:

Rinse: Follow the same rinsing procedure as for acrylic fibers.

Dry: Dry the dyed CDP material.

Data Presentation
The following tables summarize the recommended quantitative parameters for the dyeing

protocols. These values represent typical starting points and may require optimization based on

the specific fiber type, desired shade depth, and equipment used.

Table 1: Dyeing Parameters for Acrylic Fibers with Basic Blue 99
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Parameter Recommended Value Purpose

Dye Concentration 0.5 - 3.0% owf
Varies based on desired shade

depth

Liquor Ratio 10:1 - 30:1
Ratio of dye bath volume to

fiber weight

pH 4.5 - 5.5
Promotes dye-fiber ionic

interaction

Acetic Acid 0.5 - 1.0 g/L pH adjustment

Sodium Acetate 0.5 - 1.0 g/L Buffering agent

Cationic Retarder 0.5 - 2.0% owf
Controls dye uptake for level

dyeing

Initial Temperature 50 - 60°C
Starting temperature for the

process

Final Dyeing Temp. 95 - 100°C Temperature for dye fixation

Dyeing Time 45 - 60 min
Time at final dyeing

temperature

Rate of Temp. Rise 1 - 2°C / min
Critical for achieving level

dyeing

Table 2: Dyeing Parameters for Cationic Dyeable Polyester (CDP) with Basic Blue 99
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Parameter Recommended Value Purpose

Dye Concentration 0.5 - 3.0% owf
Varies based on desired shade

depth

Liquor Ratio 10:1 - 30:1
Ratio of dye bath volume to

fiber weight

pH 4.0 - 5.0 Optimal pH for CDP dyeing

Acetic Acid 0.5 - 1.0 g/L pH adjustment

Cationic Retarder 0.5 - 2.0% owf
Controls dye uptake for level

dyeing

Sodium Sulfate 2.0 - 6.0 g/L
Reduces fiber hydrolysis at

high temp[3]

Initial Temperature 60°C
Starting temperature for the

process

Final Dyeing Temp. 110 - 120°C
Temperature for dye fixation on

CDP[6]

Dyeing Time 30 - 60 min
Time at final dyeing

temperature

Rate of Temp. Rise 1.5°C / min
Controlled heating for even

results

Visualizations
6.1 Logical Relationship of Cationic Dyeing

The following diagram illustrates the ionic interaction mechanism between the cationic dye

(Basic Blue 99) and the anionic sites within the synthetic fiber.
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Cationic Dyeing Interaction Mechanism

6.2 Experimental Workflow for Exhaust Dyeing

The workflow diagram below outlines the sequential steps of the laboratory exhaust dyeing

protocol for synthetic fibers.
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Start

1. Dye Bath Preparation
(Water, Auxiliaries, pH Adjustment)

2. Dye Dissolution
(Basic Blue 99)

3. Load Fiber
(Set Initial Temp: 50-60°C)

4. Temperature Ramp-Up
(1-2°C/min to 95-120°C)

5. Dyeing/Fixation
(Hold for 45-60 min)

6. Controlled Cooling
(Cool to 60-70°C)

7. Rinsing
(Hot and Cold Water)

8. Drying

End
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Exhaust Dyeing Protocol Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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